(E)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(o-tolyl)acrylamide

• IUPAC Name: (E)-N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-(2-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H24N6O/c1-13-8-6-7-9-14(13)10-11-16(25)19-12-15-20-17(23(2)3)22-18(21-15)24(4)5/h6-11H,12H2,1-5H3,(H,19,25)/b11-10+
• InChI Key: MIXMRNWLJPPQHU-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC(=O)NCC2=NC(=NC(=N2)N(C)C)N(C)C
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C(=O)NCC2=NC(=NC(=N2)N(C)C)N(C)C
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol

Description

(E)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(o-tolyl)acrylamide, commonly known as BTA, is a synthetic compound that has been extensively studied in the field of chemistry and biochemistry. It is a member of the acrylamide family and has a unique structure that makes it a promising candidate for various scientific research applications.

Scientific Research Applications

Polymer Synthesis and Material Science Applications

Selective Addition for Novel Polyamide Syntheses : The selective addition reactions involving ketene N,N-acetal and isocyanates, including compounds similar to the queried chemical, have been utilized in the synthesis of novel polyamides. These polyamides exhibit higher molecular weights and are soluble in various organic solvents, showing potential for creating crosslinked polymers and enhancing material properties in applications requiring solubility and durability (Kihara, Sugimoto, & Endo, 1999).

Development of Bi-functional Melamine Derivatives : Research into bi-functional melamine derivatives, closely related to the target compound, has contributed to the analysis of their polycondensates. These studies provide insights into the synthesis of materials with specific functional groups, paving the way for advanced material science applications, including coatings and adhesives (Matsukawa, Teshirogi, Sakamoto, & Tonami, 1980).

Organic Chemistry and Catalysis

Facilitation of Controlled Polymerization : The use of atom transfer radical polymerization (ATRP) for the controlled polymerization of (meth)acrylamides demonstrates the significance of related chemical frameworks in achieving precise polymer architectures. This methodology allows for the production of polymers with linear molecular weight growth and low polydispersity, crucial for applications requiring specific polymer properties (Teodorescu & Matyjaszewski, 2000).

Synthesis of Fluorescent Dyes with Large Stokes Shifts : Derivatives of compounds structurally similar to the queried molecule have been synthesized to create fluorescent dyes exhibiting large Stokes shifts. These dyes, beneficial for bioimaging and sensors, result from controlled multistep reactions, showcasing the compound's role in developing new materials for optical applications (Rihn, Retailleau, De Nicola, Ulrich, & Ziessel, 2012).